3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H20N2O4/c1-10-6-4-5-7-12(10)21-9-11(18)8-17-13(19)15(2,3)16-14(17)20/h4-7,11,18H,8-9H2,1-3H3,(H,16,20)
• InChI Key: BLZXZVACJKRWHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C(=O)C(NC2=O)(C)C)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as Dantrolene, is a chemical compound that is used as a muscle relaxant. It was first discovered in 1967 and has since been used in various medical applications, including the treatment of muscle spasms and malignant hyperthermia.

Mechanism of Action

3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione works by inhibiting the release of calcium ions from the sarcoplasmic reticulum in muscle cells. This reduces the amount of calcium available for muscle contraction, leading to muscle relaxation. The mechanism of action of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione is well understood and has been extensively studied.
Biochemical and Physiological Effects
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has a number of biochemical and physiological effects. It reduces muscle tone and spasticity, leading to muscle relaxation. It also reduces the release of calcium ions from the sarcoplasmic reticulum, which can help to prevent muscle damage. 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been shown to be effective in reducing muscle spasms and improving muscle function in a number of medical conditions.

Advantages and Limitations for Lab Experiments

3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also well studied and has a known mechanism of action. However, there are also some limitations to its use. 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione can be toxic at high doses, and care must be taken when handling and administering the compound. It is also relatively expensive, which can limit its use in some research settings.

Future Directions

There are a number of potential future directions for research on 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. One area of research could be to investigate its use in the treatment of other medical conditions, such as Parkinson's disease or dystonia. Another area of research could be to explore the use of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione in combination with other drugs to improve its effectiveness. Finally, research could be conducted to develop new formulations of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione that are more effective and have fewer side effects.
Conclusion
In conclusion, 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its medical applications. It is primarily used as a muscle relaxant and is effective in treating muscle spasms caused by various conditions. The synthesis method of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione is relatively simple and can be carried out in a laboratory setting. Its mechanism of action is well understood, and it has a number of biochemical and physiological effects. While there are some limitations to its use, there are also a number of potential future directions for research on 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione.

Synthesis Methods

The synthesis of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione involves the reaction of 5-(2-methylphenoxy)-2,4-dimethyl-3-oxopentanoic acid with hydrazine hydrate. The resulting hydrazide compound is then reacted with ethylene oxide to produce 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. The overall synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its medical applications. It is primarily used as a muscle relaxant and is effective in treating muscle spasms caused by various conditions, including cerebral palsy, multiple sclerosis, and spinal cord injury. It is also used in the treatment of malignant hyperthermia, a rare but life-threatening condition that can occur during surgery.